Cas no 64321-26-2 (3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-)

• Product Name: 3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-
• CAS No: 64321-26-2
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 1677387
• Update Time: 2024-09-03

3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-

• Inchi： 1S/C12H8ClN3/c13-11-7-6-9(8-14)12(16-11)15-10-4-2-1-3-5-10/h1-7H,(H,15,16)
• InChI Key： DFNAYIRDNFCILF-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC(Cl)=CC=C1C#N

Computed Properties

• Exact Mass: 229.04084

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 362.4±42.0 °C(Predicted)
• PSA: 48.71
• pka: -0.67±0.38(Predicted)